Cas no 1021225-80-8 (2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide
• CAS No: 1021225-80-8
• MF: C₁₈H₁₉ClN₄O₃S
• MW: 406.886461496353
• CID: 6175761
• PubChem ID: 42172373
• Update Time: 2025-06-30

2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide
• 2-(4-chlorophenoxy)-N-[6-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyridazin-3-yl]acetamide
• F5246-0482
• AKOS024502488
• 2-(4-chlorophenoxy)-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)acetamide
• 1021225-80-8

• Inchi： 1S/C18H19ClN4O3S/c19-13-3-5-14(6-4-13)26-11-16(24)20-15-7-8-17(22-21-15)27-12-18(25)23-9-1-2-10-23/h3-8H,1-2,9-12H2,(H,20,21,24)
• InChI Key： LJUCQTZKEUTSIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=CC=C(N=N1)SCC(N1CCCC1)=O)=O

Computed Properties

• Exact Mass: 406.0866393g/mol
• Monoisotopic Mass: 406.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide

Introduction to Compound with CAS No. 1021225-80-8 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1021225-80-8 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, characterized by a unique combination of functional groups, makes it a promising candidate for various therapeutic applications. The molecular formula and structural elucidation of this compound provide a foundation for understanding its potential biological activities and mechanisms of action.

At the core of this compound's identity is the presence of 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide, a name that encapsulates its complex chemical architecture. This intricate structure includes several key functional groups such as the 4-chlorophenoxy moiety, the pyridazin-3-yl ring, and the sulfanyl group attached to an ethyl chain. Each of these components plays a crucial role in determining the compound's overall properties and its interaction with biological targets.

Recent advancements in pharmaceutical chemistry have highlighted the importance of multi-target directed drugs, which aim to modulate multiple biological pathways simultaneously. The compound with CAS No. 1021225-80-8 fits well within this paradigm, as its structural features suggest potential interactions with various enzymes and receptors. Specifically, the pyridazin-3-yl ring is known to be a common pharmacophore in many bioactive molecules, often involved in binding to enzymes such as kinases and phosphodiesterases. The presence of the sulfanyl group further enhances its potential for interactions with biological targets, particularly those involving sulfhydryl moieties.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide make it an attractive subject for such studies. Computational simulations have shown that this compound can effectively bind to several key targets relevant to diseases such as cancer, inflammation, and neurological disorders. These simulations provide valuable insights into the compound's binding affinity and mode of interaction, which are critical parameters for drug development.

One of the most exciting aspects of this compound is its potential application in oncology research. The 4-chlorophenoxy group is known to exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cell growth and survival. Additionally, the pyridazin-3-yl moiety has been shown to interact with enzymes that are overexpressed in cancer cells, leading to their inhibition. Preclinical studies have demonstrated that derivatives of this class of compounds can effectively suppress tumor growth in vitro and in vivo. The inclusion of the sulfanyl group further enhances these effects by modulating downstream signaling pathways.

The compound's potential extends beyond oncology; it also shows promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and targeting inflammatory pathways has been a major focus in drug development. The structural features of 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide suggest that it can interact with inflammatory mediators and modulate immune responses. Preliminary studies have indicated that this compound can reduce inflammation-induced symptoms in animal models, making it a candidate for further investigation.

Another area where this compound shows promise is in neurological disorders. The brain is a complex organ with intricate signaling networks, and disruptions in these networks can lead to various neurological conditions. The ability of 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide to interact with key neurotransmitter systems makes it a potential candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Further research is needed to fully understand its mechanisms of action in these contexts, but initial findings are encouraging.

The synthesis and optimization of this compound are also areas of active research. Chemists are exploring various synthetic routes to improve yield and purity while maintaining or enhancing its biological activity. Advances in synthetic methodologies have enabled the preparation of analogs with modified functional groups, allowing researchers to fine-tune the properties of these molecules for specific applications. The use of green chemistry principles has also been explored to make the synthesis more environmentally friendly.

In conclusion, the compound with CAS No. 1021225-80-8, specifically identified as 2-(4-chlorophenoxy)-N-(6-{[2-oxo-2-(pyrrolidin-1-y l)ethyl]sulfanyl}pyridazin -3 -yl)acetamide, represents a significant advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation across multiple therapeutic areas. As research continues to uncover new applications and optimize synthetic methodologies, this compound holds great potential for contributing to the development of novel treatments for various diseases.